![molecular formula C9H10BrClN2O B1398920 5-Bromo-2-chloro-N-propylnicotinamide CAS No. 1247088-79-4](/img/structure/B1398920.png)
5-Bromo-2-chloro-N-propylnicotinamide
Overview
Description
Molecular Structure Analysis
The molecular structure of 5-Bromo-2-chloro-N-propylnicotinamide consists of a nicotinamide core modified with bromine and chlorine substituents. The cyclopropyl group adds structural complexity. The InChI code for this compound is: 1S/C9H8BrClN2O/c10-5-3-7(8(11)12-4-5)9(14)13-6-1-2-6/h3-4,6H,1-2H2,(H,13,14)
.
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Derivatives
5-Bromo-2-chloro-N-propylnicotinamide is an intermediate in the synthesis of various compounds. For example, in a study by Ikram et al. (2015), derivatives of 5-aryl-2-bromo-3-hexylthiophene were synthesized via a palladium-catalyzed Suzuki cross-coupling reaction, showcasing the utility of bromo-chloro compounds in chemical synthesis and pharmaceutical applications (Ikram et al., 2015).
Pharmacological Aspects
The pharmacological aspects of derivatives synthesized from bromo-chloro compounds have been studied, indicating their potential in medicinal applications. For instance, derivatives of 2-bromo-5-(3-chloro-4-fluorophenyl)-3-hexylthiophene showed promising haemolytic, biofilm inhibition, and anti-thrombolytic activities, suggesting the potential medicinal applications of these compounds (Ikram et al., 2015).
Industrial Processes
In an industrial context, 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a closely related compound, has been used as a key intermediate for the synthesis of SGLT2 inhibitors, demonstrating the relevance of such compounds in large-scale pharmaceutical manufacturing processes (Zhang et al., 2022).
Novel Heteroarylpyridines
Functionalized pyridylboronic acids, including derivatives related to this compound, have been utilized in Suzuki cross-coupling reactions to yield novel heteroarylpyridine derivatives, further highlighting their importance in the development of new chemical entities (Parry et al., 2002).
Stereochemistry and Antitumor Activity
The stereochemistry of pyridinesulfonamide derivatives, including 5-bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide, has been explored for their potential in anticancer activities. These studies demonstrate the significance of stereochemistry in the pharmacological efficacy of such compounds (Zhou et al., 2015).
Safety and Hazards
- Safety Data Sheet (SDS) : Refer to the SDS for safety information.
properties
IUPAC Name |
5-bromo-2-chloro-N-propylpyridine-3-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrClN2O/c1-2-3-12-9(14)7-4-6(10)5-13-8(7)11/h4-5H,2-3H2,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCKMYSWHTSDZNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=C(N=CC(=C1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.